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Compound of Interest

Compound Name: Iron(lll)-edta

Cat. No.: B101899

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides immediate and essential safety and logistical information for
handling Iron(ll)-EDTA, including detailed operational and disposal plans.

Chemical Identifier:

o Name: Iron(lll) ethylenediaminetetraacetic acid

e Synonyms: Ferric sodium edetate, Sodium iron EDTA[1][2]
e CAS Number: 15708-41-5

Hazard Identification: Iron(lll)-EDTA is considered a hazardous substance.[1][2] It can cause
irritation to the eyes, respiratory system, and skin.[1][2] It may also cause sensitization by skin
contact.[1][2]

Personal Protective Equipment (PPE)

To ensure personal safety when handling Iron(lll)-EDTA, the following personal protective
equipment is recommended.
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PPE Category

Recommended Equipment

Specifications

Eye/Face Protection

Safety glasses with side
shields, chemical goggles, or a

face shield.

Should be worn to prevent eye
contact.[3][4]

Hand Protection

Chemically resistant protective

gloves.

Materials such as rubber,
polyethylene, or polypropylene
are suitable.[1][3]

Respiratory Protection

NIOSH/MSHA approved mask
for nuisance dust or a

particulate respirator.

Necessary when handling
powders or in areas with
insufficient ventilation to avoid

inhalation of dust.[3]

Skin and Body Protection

Protective clothing, overalls,

PVC apron, and safety shoes.

Worn to avoid prolonged skin
contact.[1][3][4]

Handling and Storage Procedures

Proper handling and storage are crucial to maintain the integrity of the chemical and the safety

of the laboratory environment.

Handling:

o Work in a well-ventilated area.[2][3]

» Avoid generating dust.[1][4]

» Avoid all personal contact, including inhalation and contact with skin and eyes.[1][2]

o Use appropriate personal protective equipment.[5]

e Do not eat, drink, or smoke in the handling area.[4][5]

e Wash hands thoroughly after handling.[3][5]

Storage:
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» Store in original, tightly closed containers in a cool, dry, well-ventilated area.[1][2][5]
o Keep away from incompatible materials such as strong oxidizing agents.[1][6]

o Protect from sunlight and moisture.[3][4]

Spill and Disposal Plan

In the event of a spill or for routine disposal, the following procedures should be followed.
Spill Response:
e Minor Spills:
o Clean up spills immediately.[1]
o Avoid breathing dust and contact with skin and eyes.[1]
o Use a clean shovel to place the material in a dry, covered container.[5]
e Major Spills:
o Advise personnel in the area and alert emergency responders.[1]
o Wear appropriate PPE, including respiratory protection.[1]
o Contain the spill with an absorbent material.[3]
o Prevent the spill from entering drains or watercourses.[2][3]
Disposal:
o All waste must be handled in accordance with local, state, and federal regulations.[1]

o Dispose of contents and containers in accordance with the instructions of a licensed waste
collector.[5]

e Do not allow contamination of watercourses.[3]
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First Aid Measures

Exposure Route

First Aid Procedure

Inhalation

Remove the person to fresh air and keep them
comfortable for breathing. If you feel unwell,

seek medical advice.[5]

Skin Contact

Wash the skin with plenty of water.[5] If skin

irritation occurs, seek medical attention.[7]

Eye Contact

Rinse eyes with water as a precaution.[5] If

irritation persists, seek medical attention.[7]

Ingestion

Call a poison center or a doctor if you feel

unwell.[5]

Experimental Workflow: Handling and Disposal of

Iron(ll)-EDTA

The following diagram outlines the standard workflow for the safe handling and disposal of

Iron(lll)-EDTA in a laboratory setting.
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Caption: Workflow for safe handling and disposal of Iron(lll)-EDTA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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